Cas no 490-83-5 (L-Dehydro Ascorbic Acid)

L-Dehydroascorbic Acid (DHA) is the oxidized form of L-ascorbic acid (vitamin C), functioning as a key intermediate in redox reactions. It retains biological activity and serves as a precursor in the regeneration of ascorbic acid in physiological systems. DHA is highly soluble in water and exhibits strong antioxidant properties, making it valuable in research applications involving oxidative stress and cellular metabolism. Its stability and reactivity under controlled conditions are advantageous for studies in biochemistry and nutrition. As a critical component in the vitamin C cycle, L-Dehydroascorbic Acid is utilized in enzymatic assays, pharmaceutical formulations, and as a reference standard in analytical chemistry.
L-Dehydro Ascorbic Acid structure
L-Dehydro Ascorbic Acid structure
Product Name:L-Dehydro Ascorbic Acid
CAS No:490-83-5
MF:C6H6O6
MW:174.108242511749
MDL:MFCD00066467
CID:94286
PubChem ID:24855820
Update Time:2025-06-07

L-Dehydro Ascorbic Acid Chemical and Physical Properties

Names and Identifiers

    • Dehydroascorbic acid
    • BIS-DEHYDRO-L-ASCORBIC ACID
    • BIS-DHA
    • DEHYDRO-L-ASCORBIC ACID
    • DEHYDRO-L(+)-ASCORBIC ACID, DIMER
    • DHA
    • L-ASCORBIC ACID OXIDIZED
    • OXIDIZED VITAMIN C
    • L-(+)-Dehydroascorbic Acid (1.24728)
    • L-threo-hexo-2,3-diulosono-1,4-lactone
    • L-threo-2,3-Hexodiulosonic acid, .gamma.-lactone
    • 5-(1,2-dihydroxyethyl)oxolane-2,3,4-trione
    • DEHYDROASCORBIC ACID(RG)
    • L-(+)-DEHYDROASCORBICACID
    • (5R)-5β-[(S)-1,2-Dihydroxyethyl]tetrahydrofuran-2,3,4-trione
    • (L)-Dehydroascorbic acid
    • L-Dehydro Ascorbic Acid
    • L-threo-Dehydroascorbic acid
    • Oxidized ascorbic acid
    • L-Dehydroascorbic acid
    • DHAA
    • dehydroascorbate
    • L-Dehydroascorbate
    • L-threo-2,3-Hexodiulosonic acid, gamma-lactone
    • Y2Z3ZTP9UM
    • (5R)-5-[(1S)-1,2-dihydroxyethyl]oxolane-2,3,4-trione
    • (5R)-5-[(1S)-1,2-dihydroxyethyl]furan-2,3,4(5H)-trione
    • (5R)-5-[(1S)-1,2-bis(oxidanyl)ethyl]oxolane-2,3,4-trione
    • L-Dehydro Ascorbic Aci
    • MDL： MFCD00066467
    • Inchi： 1S/C6H6O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2,5,7-8H,1H2
    • InChI Key： SBJKKFFYIZUCET-UHFFFAOYSA-N
    • SMILES： OCC(C1C(=O)C(=O)C(=O)O1)O

Computed Properties

  • Exact Mass: 174.01600
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -1
  • Topological Polar Surface Area: 101

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.743±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 228 °C (dec.) (lit.)
  • Solubility: Soluble (110 g/l) (25 º C),
  • PSA: 100.90000
  • LogP: -2.59680
  • Solubility: Not determined
  • Merck: 13,2886
  • pka: 3.90(at 25℃)
  • Specific Rotation: D20 +56°

L-Dehydro Ascorbic Acid Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • FLUKA BRAND F CODES：1-8-10
  • Hazardous Material Identification： Xn
  • Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

L-Dehydro Ascorbic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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TRC
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L-Dehydro Ascorbic Acid Production Method

L-Dehydro Ascorbic Acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:490-83-5)L-Dehydro Ascorbic Acid
Order Number:A827655
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:26
Price ($):184.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:490-83-5)L-Dehydro Ascorbic Acid
A827655
Purity:99%
Quantity:1g
Price ($):184.0
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